Cas no 14674-88-5 (2-{(4-methylphenyl)aminomethyl}phenol)

• Product Name: 2-{(4-methylphenyl)aminomethyl}phenol
• CAS No: 14674-88-5
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD00086756
• CID: 1317668
• PubChem ID: 4114014
• Update Time: 2025-04-20

2-{(4-methylphenyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[[(4-methylphenyl)amino]methyl]-
• 2-([(4-METHYLPHENYL)AMINO]METHYL)PHENOL
• 2-{[(4-Methylphenyl)amino]methyl}phenol
• 2-((p-Tolylamino)methyl)phenol
• CHEMBL1548742
• N-(2-hydroxybenzyl)-p-toluidine
• MFCD00086756
• 2-((p-Tolylamino)methyl)phenol, AldrichCPR
• 2-((4-methyl-phenylamino)methyl)phenol, C~14~H~15~NO
• SMR000131928
• MLS000521520
• 14674-88-5
• SR-01000087113-1
• BS-3119
• SCHEMBL802037
• SB79306
• SR-01000087113
• AKOS000242822
• 2-[(4-methylanilino)methyl]phenol
• CS-0314260
• STL254159
• HMS2464M08
• MLS000521520-02
• 2-{(4-methylphenyl)aminomethyl}phenol

• MDL： MFCD00086756
• Inchi： 1S/C14H15NO/c1-11-6-8-13(9-7-11)15-10-12-4-2-3-5-14(12)16/h2-9,15-16H,10H2,1H3
• InChI Key： WFHKXPNAEQCZDW-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 213.11545
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 32.26

2-{(4-methylphenyl)aminomethyl}phenol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：